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Abstract
Trimethyloxonium tetrafluoroborate, often referred to as Meerwein's salt, is a powerful and

versatile electrophilic methylating agent widely employed in organic synthesis.[1] Its crystalline,

solid nature and high reactivity make it an indispensable tool for the methylation of a diverse

range of functional groups, often under mild conditions where traditional alkylating agents fail.

[2][3] This technical guide provides an in-depth overview of the physical and chemical

properties of trimethyloxonium tetrafluoroborate, detailed experimental protocols for its

synthesis and application, and a summary of its key characteristics to facilitate its effective and

safe use in research and development.

Physicochemical Properties
Trimethyloxonium tetrafluoroborate is a white to off-white crystalline solid at room

temperature.[4][5][6] It is known for its high reactivity, particularly its sensitivity to moisture, with

which it reacts rapidly.[1][7]

Table 1: Physical and Chemical Properties of Trimethyloxonium Tetrafluoroborate
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Property Value References

Molecular Formula C₃H₉BF₄O [8][9]

Molecular Weight 147.91 g/mol [1][5][8][9][10]

Appearance
White to off-white crystalline

solid
[4][5][6]

Melting Point

141-143°C (decomposes)[11],

~180°C (decomposes)[3],

179.6–180°C[1], ~200°C[5][8]

[12]

[1][2][3][5][8][11][12]

Solubility

Soluble in nitrobenzene,

nitromethane, chloroform, hot

acetone, and liquid sulfur

dioxide. Slightly soluble in

dichloromethane. Insoluble in

common organic solvents like

ether.

[4][5][8][12]

Stability

Moisture-sensitive; reacts

violently with water.[7][9]

Stable when stored under dry,

inert conditions, preferably at

low temperatures (-20°C).[3]

[3][7][9]

Note: The reported melting point of trimethyloxonium tetrafluoroborate varies, likely due to

the rate of heating and the presence of impurities resulting from different preparation methods.

[2][11]

Chemical Reactivity and Applications
The primary utility of trimethyloxonium tetrafluoroborate lies in its potent electrophilic

methylating ability.[4][5] It is considered one of the most powerful commercially available

methylating agents, capable of reacting with a wide array of nucleophiles.[1]

Key applications include:
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O-Methylation: Esterification of carboxylic acids[1], and methylation of phenols, enols, and

lactones.[2]

N-Methylation: Alkylation of amides, lactams, and various heterocyclic amines.[2]

S-Methylation: Conversion of sulfides to sulfonium salts.[2]

Other Applications: It also serves as a catalyst for the polymerization of cyclic sulfides and

ethers.[3][5]

The methylation reaction proceeds via the transfer of a methyl group from the trimethyloxonium

cation to the nucleophilic substrate. The reaction is typically carried out in aprotic solvents such

as dichloromethane, nitromethane, or liquid sulfur dioxide.[2]

Experimental Protocols
Synthesis of Trimethyloxonium Tetrafluoroborate
A common and effective method for the synthesis of trimethyloxonium tetrafluoroborate
involves the reaction of boron trifluoride etherate with dimethyl ether and epichlorohydrin.[1][2]

[3]

Experimental Workflow: Synthesis of Trimethyloxonium Tetrafluoroborate
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Synthesis of Trimethyloxonium Tetrafluoroborate

Charge a three-necked flask with boron trifluoride diethyl etherate and dichloromethane under an inert atmosphere.

Cool the mixture and introduce dry dimethyl ether.

Cooling & Addition

Add epichlorohydrin dropwise with vigorous stirring.

Addition

Stir the reaction mixture overnight to allow for the formation of a crystalline precipitate.

Reaction

Isolate the crystalline product by filtration under an inert atmosphere.

Isolation

Wash the product with anhydrous dichloromethane and then with anhydrous ether.

Purification

Dry the trimethyloxonium tetrafluoroborate under vacuum.

Drying

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of trimethyloxonium tetrafluoroborate.

Detailed Methodology:
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Apparatus: A three-necked flask equipped with a mechanical stirrer, a gas inlet tube, and a

condenser fitted with a drying tube. All glassware should be flame-dried and assembled under

an inert atmosphere (e.g., nitrogen or argon).

Reagents:

Boron trifluoride diethyl etherate (BF₃·OEt₂)

Anhydrous dichloromethane (CH₂Cl₂)

Dry dimethyl ether ((CH₃)₂O)

Epichlorohydrin

Procedure:

The reaction flask is charged with boron trifluoride diethyl etherate and anhydrous

dichloromethane under a positive pressure of inert gas.

The flask is cooled in an ice bath, and dry dimethyl ether is bubbled into the solution with

stirring.

Epichlorohydrin is added dropwise to the stirred solution.

The reaction mixture is stirred at room temperature overnight, during which time a white

crystalline solid precipitates.

The supernatant is removed via a cannula or by filtration under an inert atmosphere.

The crystalline solid is washed several times with anhydrous dichloromethane and then with

anhydrous diethyl ether to remove any unreacted starting materials and byproducts.

The resulting white solid, trimethyloxonium tetrafluoroborate, is dried under vacuum and

stored in a desiccator at low temperature.

General Protocol for Methylation
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This protocol provides a general guideline for the methylation of a nucleophilic substrate using

trimethyloxonium tetrafluoroborate.

Experimental Workflow: General Methylation Reaction
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General Methylation Workflow

Dissolve the substrate in an anhydrous aprotic solvent under an inert atmosphere.

Add trimethyloxonium tetrafluoroborate portion-wise with stirring.

Reagent Addition

Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

Reaction

Upon completion, quench the reaction by adding a suitable reagent (e.g., saturated aqueous sodium bicarbonate).

Workup

Extract the product with an appropriate organic solvent.

Extraction

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

Drying

Purify the crude product by chromatography, distillation, or recrystallization.

Purification
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Reactivity of Trimethyloxonium Tetrafluoroborate

Trimethyloxonium Cation
[(CH₃)₃O]⁺

Electrophilic Methyl Group
(δ+)

contains

Byproduct: Dimethyl Ether
(CH₃)₂O

releases

Methylated Product
(e.g., R-OCH₃, R-NHCH₃, R-SCH₃)

forms

Nucleophile
(e.g., R-OH, R-NH₂, R-SH)

attacks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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